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Compound of Interest

Compound Name: 2,4,5-Trimethylphenylboronic acid

Cat. No.: B150979 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No specific Safety Data Sheet (SDS) for 2,4,5-Trimethylphenylboronic acid (CAS

No. 352534-80-6) was found in the available search results. The following guide is a

compilation of information for this specific isomer where available, supplemented with data from

the closely related isomer, 2,4,6-Trimethylphenylboronic acid (CAS No. 5980-97-2), to provide

a comprehensive safety overview. It is imperative to handle this chemical with caution and to

perform a thorough risk assessment before use.

Chemical Identification
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Identifier
2,4,5-
Trimethylphenylboronic
acid

2,4,6-
Trimethylphenylboronic
acid

IUPAC Name
(2,4,5-trimethylphenyl)boronic

acid

(2,4,6-trimethylphenyl)boronic

acid[1]

Synonyms -

2,4,6-Trimethylbenzeneboronic

acid, Mesitylene-2-boronic

acid[2][3]

CAS Number 352534-80-6[4] 5980-97-2[2][5][6]

Molecular Formula C9H13BO2[4] C9H13BO2[1][2]

Molecular Weight 164.01 g/mol 164.01 g/mol [1][5][6]

Chemical Structure
(Not available in search

results)

(Not available in search

results)

Hazard Identification and GHS Classification
The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a standardized approach to hazard communication.

For 2,4,5-Trimethylphenylboronic acid:

Signal Word: Warning

Hazard Pictogram:

GHS07: Exclamation mark

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
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Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

For 2,4,6-Trimethylphenylboronic acid (for comparison and supplementation):[2]

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Hazard Statements

Precautionary Statements

H315 Causes skin irritation

P261 Avoid breathing dust/fume/gas/mist/vapours/spray

H319 Causes serious eye irritation

P305+P351+P338IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

H335 May cause respiratory irritation

GHS07 | Exclamation Mark Signal Word: Warning

Click to download full resolution via product page

Caption: GHS Hazard Classification for 2,4,5-Trimethylphenylboronic acid.

First-Aid Measures
Immediate medical attention is required in case of exposure. The following measures are

based on general knowledge of boronic acids and data for the 2,4,6-isomer.
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Exposure Route First-Aid Procedure

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention. Take off

contaminated clothing and wash it before reuse.

[2]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[7]

Ingestion

Clean mouth with water and drink afterwards

plenty of water. Get medical attention if

symptoms occur.[7]

Fire-Fighting Measures
Aspect Details

Suitable Extinguishing Media
Water spray, carbon dioxide (CO2), dry

chemical, alcohol-resistant foam.[7]

Unsuitable Extinguishing Media No information available.

Specific Hazards Arising from the Chemical
Keep product and empty container away from

heat and sources of ignition.[7]

Hazardous Combustion Products
Carbon monoxide (CO), Carbon dioxide (CO2),

Oxides of boron.[7]

Protective Equipment and Precautions for

Firefighters

As in any fire, wear self-contained breathing

apparatus pressure-demand, MSHA/NIOSH

(approved or equivalent) and full protective gear.

[7]

Accidental Release Measures
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Aspect Details

Personal Precautions

Use personal protective equipment. Avoid dust

formation. Avoid breathing vapors, mist or gas.

Ensure adequate ventilation.

Environmental Precautions Do not let product enter drains.

Methods for Containment and Cleaning Up

Sweep up and shovel into suitable containers

for disposal. Keep in suitable, closed containers

for disposal.[7]

Handling and Storage
Proper handling and storage are crucial to maintain the chemical's integrity and ensure safety.

Aspect Details

Precautions for Safe Handling

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation. Avoid dust

formation. Wash hands and face thoroughly

after handling.[2]

Conditions for Safe Storage

Keep containers tightly closed in a dry, cool, and

well-ventilated place. Store in an inert

atmosphere at 2-8°C. Incompatible materials

include strong oxidizing agents, acids, and

strong bases.[7]

Exposure Controls and Personal Protection
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Control Parameter Details

Engineering Controls

Ensure that eyewash stations and safety

showers are close to the workstation location.

Use a local exhaust if dust or aerosol will be

generated.[2]

Respiratory Protection
Dust respirator. Follow local and national

regulations.[2]

Hand Protection Wear protective gloves.[2]

Eye Protection
Safety glasses. A face-shield if the situation

requires.[2]

Skin and Body Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[7]

Preparation Handling Cleanup & Disposal

Risk Assessment Don Personal Protective Equipment (Gloves, Goggles, Lab Coat) Work in a Ventilated Fume Hood Weigh Solid Compound Dissolve in Appropriate Solvent Perform Reaction Decontaminate Glassware Dispose of Waste in Accordance with Regulations Remove and Dispose of/Clean PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General Experimental Workflow for Handling Boronic Acids.

Physical and Chemical Properties
Data for 2,4,5-Trimethylphenylboronic acid is limited. The following table includes data for

the 2,4,6-isomer for reference.
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Property
2,4,5-
Trimethylphenylboronic
acid

2,4,6-
Trimethylphenylboronic
acid

Appearance Solid White to off-white powder[7]

Odor No information available No information available[7]

Melting Point/Range No information available
131 - 136 °C / 267.8 - 276.8

°F[7]

Boiling Point/Range No information available No information available

Flash Point No information available Not applicable

Solubility No information available No information available

Stability and Reactivity
Aspect Details

Reactivity No information available.

Chemical Stability Stable under recommended storage conditions.

Possibility of Hazardous Reactions None under normal processing.

Conditions to Avoid Heat, flames, and sparks. Avoid dust formation.

Incompatible Materials Strong oxidizing agents, acids, strong bases.[7]

Hazardous Decomposition Products
Carbon monoxide, carbon dioxide, oxides of

boron.[7]

Toxicological Information
No specific toxicological studies for 2,4,5-Trimethylphenylboronic acid were found. The GHS

classification suggests it is an irritant. The toxicological properties have not been fully

investigated.[7]

Ecological Information
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No specific ecological data for 2,4,5-Trimethylphenylboronic acid was found. It is

recommended to prevent its release into the environment. Do not empty into drains.[7]

Disposal Considerations
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.

Transport Information
This substance is not typically regulated for transport.

Regulatory Information
Users should consult local, regional, and national regulations for the classification and labeling

of this substance.

Conclusion and Recommendations
2,4,5-Trimethylphenylboronic acid is a chemical that requires careful handling due to its

irritant properties. Researchers and scientists must adhere to strict safety protocols, including

the use of appropriate personal protective equipment and working in a well-ventilated area. A

thorough risk assessment should be conducted before any experimental work is undertaken.

Given the limited availability of specific safety data, it is prudent to treat this compound with the

same or greater precautions as its better-studied isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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